Cas no 88641-29-6 (Benzenaminium, 4-(2-carboxyethenyl)-N,N,N-trimethyl-)

• Product Name: Benzenaminium, 4-(2-carboxyethenyl)-N,N,N-trimethyl-
• CAS No: 88641-29-6
• MF: C₁₂H₁₆NO₂
• MW: 206.260943412781
• CID: 625826
• PubChem ID: 66667779
• Update Time: 2025-04-19

Benzenaminium, 4-(2-carboxyethenyl)-N,N,N-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenaminium, 4-(2-carboxyethenyl)-N,N,N-trimethyl-
• [4-(2-carboxyethenyl)phenyl]-trimethylazanium
• 4-(2-Carboxyethenyl)-N,N,N-trimethylanilinium
• 88641-29-6
• DTXSID60735548

• Inchi： 1S/C12H15NO2/c1-13(2,3)11-7-4-10(5-8-11)6-9-12(14)15/h4-9H,1-3H3/p+1
• InChI Key： ATTYIRRKUNBIKB-UHFFFAOYSA-O
• SMILES： OC(C=CC1C=CC(=CC=1)[N+](C)(C)C)=O

Computed Properties

• Exact Mass: 206.118103753g/mol
• Monoisotopic Mass: 206.118103753g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 37.3Ų